Cas no 154566-69-5 ((4-Bromo-5-methylthiophen-2-yl)boronic acid)

• Product Name: (4-Bromo-5-methylthiophen-2-yl)boronic acid
• CAS No: 154566-69-5
• MF: C₅H₆BBrO₂S
• MW: 220.879939556122
• MDL: MFCD09952079
• CID: 136223
• Update Time: 2025-10-22

(4-Bromo-5-methylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylthiophene-2-boronic acid
• Boronic acid,B-(4-bromo-5-methyl-2-thienyl)-
• (3-bromo-2-methyl-5-thienyl)boronic acid
• (3-bromo-2-methylthien-5-yl)boronic acid
• 2-methyl-3-bromo-5-thiopheneboronic acid
• 3-bromo-2-methyl-5-thiopheneboronic acid
• 3-bromo-2-methylthiophene-5-boronic acid
• 4-bromo-5-methylthiophen-2-ylboronic acid
• 5-Methyl-4-bromothiophen-2-ylboronic acid
• ZLD0086
• 3-Bromo-2-methyl-5-thienylboronic acid
• 4-Bromo-5-methyl-2-thiopheneboronic acid
• (4-BroMo-5-Methylthiophen-2-yl)boronic acid
• 3-Bromo-2-methyl-5-thienylboronic acid
• (4-BROMO-5-METHYL-2-THIENYL)BORONIC ACID
• zlchem 636
• CVCCYVWSTHTZFM-UHFFFAOYSA-N
• VB10677
• AB55299
• 4
• (4-Bromo-5-methylthiophen-2-yl)boronic acid

• MDL： MFCD09952079
• Inchi： 1S/C5H6BBrO2S/c1-3-4(7)2-5(10-3)6(8)9/h2,8-9H,1H3
• InChI Key： CVCCYVWSTHTZFM-UHFFFAOYSA-N
• SMILES： BrC1C=C(B(O)O)SC=1C

Computed Properties

• Exact Mass: 219.93600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Topological Polar Surface Area: 68.7

Experimental Properties

• Boiling Point: 357.5°C at 760 mmHg
• PSA: 68.70000
• LogP: 0.49880

(4-Bromo-5-methylthiophen-2-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-Bromo-5-methylthiophen-2-yl)boronic acid

Introduction to (4-Bromo-5-methylthiophen-2-yl)boronic acid (CAS No. 154566-69-5)

(4-Bromo-5-methylthiophen-2-yl)boronic acid (CAS No. 154566-69-5) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines a bromo-substituted thiophene ring with a boronic acid functional group. The combination of these features makes it an attractive building block for a variety of chemical reactions and applications.

The thiophene ring, a five-membered heterocycle containing one sulfur atom, is known for its aromatic properties and stability. The presence of the bromine substituent at the 4-position and the methyl group at the 5-position adds further complexity and reactivity to the molecule. The boronic acid group, on the other hand, is highly reactive and can participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules.

In recent years, (4-Bromo-5-methylthiophen-2-yl)boronic acid has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For example, researchers have utilized this compound to synthesize novel derivatives with potential therapeutic properties, including anti-inflammatory, anti-cancer, and anti-viral activities. A study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of (4-Bromo-5-methylthiophen-2-yl)boronic acid derivatives that exhibited potent anti-cancer activity against various cancer cell lines.

Beyond medicinal chemistry, (4-Bromo-5-methylthiophen-2-yl)boronic acid has also found applications in materials science. Its unique electronic properties make it a valuable precursor for the synthesis of organic semiconductors and other functional materials. In a recent study published in Advanced Materials, scientists demonstrated the use of this compound to create high-performance organic photovoltaic materials with improved efficiency and stability.

The synthetic accessibility of (4-Bromo-5-methylthiophen-2-yl)boronic acid has been well-documented in the literature. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common method involves the reaction of 4-bromo-5-methylthiophene with boronic acid or boron tribromide followed by hydrolysis to form the boronic acid derivative. These synthetic methods are robust and can be easily scaled up for large-scale production.

In addition to its synthetic utility, (4-Bromo-5-methylthiophen-2-yl)boronic acid has been explored for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions makes it a promising candidate for applications in catalysis and sensing technologies. A study published in Inorganic Chemistry highlighted the formation of coordination complexes between this compound and palladium ions, which exhibited excellent catalytic activity in cross-coupling reactions.

The environmental impact of (4-Bromo-5-methylthiophen-2-yl)boronic acid has also been a subject of interest. Researchers have investigated its biodegradability and toxicity to ensure its safe use in various applications. Studies have shown that this compound is relatively stable under environmental conditions but can be biodegraded by certain microorganisms over time. This information is crucial for assessing its environmental impact and developing strategies for its safe disposal.

In conclusion, (4-Bromo-5-methylthiophen-2-yl)boronic acid (CAS No. 154566-69-5) is a multifaceted compound with a wide range of applications in chemical synthesis, medicinal chemistry, materials science, and coordination chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new properties and applications, this compound is likely to remain a focus of interest for many years to come.